molecular formula C18H19N5O2 B5529752 3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No. B5529752
M. Wt: 337.4 g/mol
InChI Key: WUUXDKGICGQQMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related imidazopyridine and pyrimidinone derivatives involves several methods, including Cu-catalyzed aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources, showcasing a novel activation mode of ethyl tertiary amines with broad substrate scope and functional group tolerance (Rao, Mai, & Song, 2017). Another method includes a nucleophilic substitution reaction for the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, characterized by spectral studies (Mallesha et al., 2012).

Molecular Structure Analysis

The structure of related compounds reveals planar benzisoxazole and pyrimidine moieties with specific dihedral angles and conformations, contributing to their chemical reactivity and potential interactions (Peeters et al., 1993). This structural information is crucial for understanding the compound's reactivity and potential for chemical modifications.

Chemical Reactions and Properties

Compounds within this chemical family undergo various reactions, including regiospecific synthesis, highlighting the versatility and reactivity of the imidazo[1,2-a]pyridine and pyrimidinone cores. These reactions allow for the functionalization and further diversification of these heterocyclic compounds (Katritzky, Xu, & Tu, 2003).

Future Directions

The development of new synthetic methods for the preparation of imidazole and piperidine derivatives is a vibrant field of research . These compounds have a wide range of applications in medicinal chemistry and drug discovery.

properties

IUPAC Name

3-[3-(1H-imidazol-2-yl)piperidine-1-carbonyl]-6-methylpyrido[1,2-a]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O2/c1-12-4-2-6-15-21-10-14(18(25)23(12)15)17(24)22-9-3-5-13(11-22)16-19-7-8-20-16/h2,4,6-8,10,13H,3,5,9,11H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WUUXDKGICGQQMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC2=NC=C(C(=O)N12)C(=O)N3CCCC(C3)C4=NC=CN4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.